2-(Biphenyl-3-Yl)-5-Hydroxy-3-Methylpyrimidin-4(3h)-One

• Molecular Formula: C17H14N2O2
• Molecular Weight: 278.30 g/mol
• IUPAC Name: 5-hydroxy-3-methyl-2-(3-phenylphenyl)pyrimidin-4-one
• InChI: InChI=1S/C17H14N2O2/c1-19-16(18-11-15(20)17(19)21)14-9-5-8-13(10-14)12-6-3-2-4-7-12/h2-11,20H,1H3
• InChI Key: XFQLJHLLJPLAPL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=C(C1=O)O)C2=CC=CC(=C2)C3=CC=CC=C3

Description

2-(Biphenyl-3-Yl)-5-Hydroxy-3-Methylpyrimidin-4(3h)-One is a useful research compound. Its molecular formula is C17H14N2O2 and its molecular weight is 278.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 40 mg (0.249 mmol) 2-chloro-5-hydroxy-3-methylpyrimidin-4(3H)-one in 1 ml THF was added 20.3 mg (0.025 mmol) 1,1′-bis(diphenylphosphino)ferrocene-palladium(II)dichloride dichloromethane adduct, 74 mg (0.374 mmol) biphenyl-3-boronic acid, and 0.747 ml (0.747 mmol) 1 M aq Cs2CO3. The reaction mixture was heated to 120° C. for 20 min in the microwave, then diluted with 2 ml water, extracted with 10 ml EtOAc, dried over Na2SO4, filtered, and concentrated in vacuo. Purification by HPLC gave 10 mg (14% yield) of 2-biphenyl-3-yl-5-hydroxy-3-methylpyrimidin-4(3H)-one. 1H NMR δ (ppm) (CH3OH-d4): 7.83-7.77 (2H, m), 7.67 (2H, d, J=7.69 Hz), 7.64-7.55 (2H, m), 7.53-7.42 (3H, m), 7.37 (1H, t, J=7.33 Hz), 3.50 (3H, s). HRMS (ESI positive) calc (M+H)+=279.1128 found 279.1127.